4-(2-fluorophenyl)-6,7-dimethyl-3,4-dihydro-2(1H)-quinolinone

• IUPAC Name: 4-(2-fluorophenyl)-6,7-dimethyl-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C17H16FNO/c1-10-7-14-13(12-5-3-4-6-15(12)18)9-17(20)19-16(14)8-11(10)2/h3-8,13H,9H2,1-2H3,(H,19,20)
• InChI Key: XYUGGYBKXXSLTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(=O)CC2C3=CC=CC=C3F
• Molecular Formula: C17H16FNO
• Molecular Weight: 269.31 g/mol
• Solubility: <0.6 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(2-fluorophenyl)-6,7-dimethyl-3,4-dihydro-2(1H)-quinolinone, also known as FDQ, is a synthetic compound with potential applications in various fields of science. It belongs to the class of quinoline derivatives and has a unique chemical structure that makes it a promising candidate for research purposes.

Mechanism of Action

4-(2-fluorophenyl)-6,7-dimethyl-3,4-dihydro-2(1H)-quinolinone is believed to exert its biological effects through the modulation of various signaling pathways in cells. It has been shown to inhibit the activity of certain enzymes and receptors, as well as to modulate the production of various cytokines and other signaling molecules.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects in various cell types and animal models. These effects include the modulation of oxidative stress, inflammation, and cell death pathways, as well as the promotion of cell survival and proliferation.

Advantages and Limitations for Lab Experiments

4-(2-fluorophenyl)-6,7-dimethyl-3,4-dihydro-2(1H)-quinolinone has several advantages as a research tool, including its synthetic accessibility, chemical stability, and potential for modification. However, its biological effects can be highly dependent on the specific experimental conditions used, and its mechanism of action is not yet fully understood.

Future Directions

There are several potential future directions for research on 4-(2-fluorophenyl)-6,7-dimethyl-3,4-dihydro-2(1H)-quinolinone, including the development of more potent and selective derivatives, the exploration of its potential therapeutic applications in various disease states, and the elucidation of its precise mechanism of action in cells. Additionally, further studies are needed to determine the safety and toxicity of this compound in vivo, as well as to optimize its pharmacokinetic properties for potential clinical use.

Scientific Research Applications

4-(2-fluorophenyl)-6,7-dimethyl-3,4-dihydro-2(1H)-quinolinone has been studied extensively for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.